N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-cyclohexylacetate
• InChI: InChI=1S/C14H19N3O2/c15-14(12-8-4-5-9-16-12)17-19-13(18)10-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H2,15,17)
• InChI Key: QMTMBOBCXPNMJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)ON=C(C2=CC=CC=N2)N
• Isomeric SMILES: C1CCC(CC1)CC(=O)O/N=C(/C2=CC=CC=N2)\N
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as CHX-PICA and has been shown to have various biochemical and physiological effects. In

Scientific Research Applications

N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide has been studied for its potential use in various scientific research applications. One area of interest is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This makes it a potential candidate for the development of new cancer therapies.
Another area of interest is in the field of neuroscience. Studies have shown that N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide can modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and Alzheimer's disease.

Mechanism of Action

The mechanism of action of N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide is not fully understood. However, studies have shown that it can interact with various targets in the body, including ion channels and enzymes. For example, it has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance and fluid secretion.
Biochemical and Physiological Effects:
N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and modulate the activity of ion channels in the brain. It has also been shown to inhibit the activity of the enzyme carbonic anhydrase, which could have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide in lab experiments is its potential for use in the development of new cancer therapies and treatments for neurological disorders. However, there are also limitations to its use. For example, the compound is not very soluble in water, which can make it difficult to work with in certain experimental settings. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide. One area of interest is in the development of new cancer therapies based on the compound's ability to inhibit the growth of cancer cells and induce apoptosis. Another area of interest is in the development of new treatments for neurological disorders based on the compound's ability to modulate the activity of ion channels in the brain. Additionally, more research is needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide involves the reaction of 2-pyridinecarboxylic acid with cyclohexyl isocyanate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with acetic anhydride to form the final product, N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide. This synthesis method has been reported in the literature and has been used by researchers to obtain the compound for their studies.